Rubone
Rubone
Rubone is a modulator of the tumor suppressor miRNA-34a. It acts by inhibiting the growth of hepatocellular carcinoma.
Brand Name:
Vulcanchem
CAS No.:
73694-15-2
VCID:
VC0542033
InChI:
InChI=1S/C20H22O7/c1-23-13-9-15(22)20(19(10-13)27-5)14(21)7-6-12-8-17(25-3)18(26-4)11-16(12)24-2/h6-11,22H,1-5H3/b7-6+
SMILES:
COC1=CC(=C(C(=C1)OC)C(=O)C=CC2=CC(=C(C=C2OC)OC)OC)O
Molecular Formula:
C20H22O7
Molecular Weight:
374.4 g/mol
Rubone
CAS No.: 73694-15-2
Cat. No.: VC0542033
Molecular Formula: C20H22O7
Molecular Weight: 374.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Rubone is a modulator of the tumor suppressor miRNA-34a. It acts by inhibiting the growth of hepatocellular carcinoma. |
|---|---|
| CAS No. | 73694-15-2 |
| Molecular Formula | C20H22O7 |
| Molecular Weight | 374.4 g/mol |
| IUPAC Name | (E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2,4,5-trimethoxyphenyl)prop-2-en-1-one |
| Standard InChI | InChI=1S/C20H22O7/c1-23-13-9-15(22)20(19(10-13)27-5)14(21)7-6-12-8-17(25-3)18(26-4)11-16(12)24-2/h6-11,22H,1-5H3/b7-6+ |
| Standard InChI Key | VHCQVGQULWFQTM-VOTSOKGWSA-N |
| Isomeric SMILES | COC1=CC(=C(C(=C1)OC)C(=O)/C=C/C2=CC(=C(C=C2OC)OC)OC)O |
| SMILES | COC1=CC(=C(C(=C1)OC)C(=O)C=CC2=CC(=C(C=C2OC)OC)OC)O |
| Canonical SMILES | COC1=CC(=C(C(=C1)OC)C(=O)C=CC2=CC(=C(C=C2OC)OC)OC)O |
| Appearance | Solid powder |
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